Cas no 1420793-08-3 (2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-acetamide)

• Product Name: 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-acetamide
• CAS No: 1420793-08-3
• MF: C₁₂H₁₂ClN₃O
• MW: 249.696181297302
• CID: 5179841
• Update Time: 2025-05-20

2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-acetamide

• Inchi： 1S/C12H12ClN3O/c1-8-10(7-11(14)17)12(13)16(15-8)9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H2,14,17)
• InChI Key： AIXWKAYXOCILES-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(Cl)=C(CC(N)=O)C(C)=N1

Additional information on 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-acetamide

Introduction to 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-acetamide (CAS No. 1420793-08-3)

2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-acetamide, identified by its Chemical Abstracts Service (CAS) number 1420793-08-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a chloro substituent at the 5-position and a methyl group at the 3-position of the pyrazole ring, along with an acetamide moiety at the 4-position, contributes to its unique chemical profile and may influence its interactions with biological targets.

The synthesis of 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-acetamide involves multi-step organic reactions, typically starting from readily available precursors such as 5-chloro-3-methylphenylhydrazine and phenylacetic acid derivatives. The introduction of the chloro group and the formation of the pyrazole ring are critical steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to optimize the production process and enhance efficiency.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Pyrazole derivatives, in particular, have been extensively studied due to their ability to modulate various biological pathways. The compound 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-acetamide has been investigated for its potential role in inhibiting enzymes involved in inflammatory processes. Studies have suggested that it may interact with cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are key mediators of inflammation. This interaction could lead to the development of new treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the phenyl group in 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-acetamide contributes to its binding affinity for certain protein targets. Computational studies using molecular docking techniques have shown that this compound can bind to specific pockets on enzymes like Janus kinases (JAKs), which are involved in signal transduction pathways associated with immune responses. The chloro substituent may enhance binding by improving hydrophobic interactions with the target protein, while the acetamide group could form hydrogen bonds, further stabilizing the enzyme-inhibitor complex.

Preclinical studies have demonstrated promising results regarding the pharmacological effects of 2-(5-Chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-acetamide. In vitro assays have revealed potent inhibitory activity against several inflammatory mediators, including prostaglandins and leukotrienes. Animal models have further supported these findings, showing reduced inflammation and pain responses in subjects treated with this compound. These results warrant further investigation into its potential as a lead compound for drug development.

The chemical stability and pharmacokinetic properties of 2-(5-Chloro-3-methyl-1H-pyrazol]-4 yl)-acetamide are also critical factors that influence its suitability for therapeutic applications. Spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been utilized to characterize its molecular structure and confirm its identity. Additionally, kinetic studies have assessed its degradation pathways under various conditions, providing insights into its shelf life and storage requirements.

Recent advancements in drug delivery systems have opened new avenues for utilizing 2-(5-Chloro-[email protected]l]-4 yl)-acetamide effectively. Nanoparticle-based formulations have shown promise in enhancing bioavailability and targeted delivery to specific tissues or cells. For instance, polyethylene glycol (PEG)-coated nanoparticles have been explored as a means to improve circulation time in vivo while reducing systemic toxicity. Such innovations could pave the way for more efficient therapeutic strategies.

The environmental impact of synthesizing and disposing of 2-(5-Chloro-[email protected]l]-4 yl)-acetamide is another consideration that merits attention. Green chemistry principles emphasize minimizing waste and using sustainable raw materials throughout the synthesis process. Researchers are increasingly adopting solvent-free reactions and catalytic methods to reduce environmental footprint. Additionally, efforts are being made to develop biodegradable derivatives that can be safely metabolized or excreted by living organisms.

In conclusion,(email protected](email protected) has emerged as a promising candidate for further pharmaceutical development due to its unique structural features and demonstrated biological activities. Ongoing research aims to elucidate its mechanism of action in greater detail while exploring novel formulations that enhance its therapeutic efficacy. As our understanding of molecular interactions continues to evolve,(email protected](email @](email @](email @](email @](email @](email @](email @](email @](email @](email @] will likely play a significant role in addressing unmet medical needs across various therapeutic areas.